Cas no 1803743-41-0 (3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one
• CAS No: 1803743-41-0
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4975434
• Update Time: 2025-05-20

3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one

• Inchi： 1S/C10H9Br2ClO/c11-5-4-9(14)10-7(6-12)2-1-3-8(10)13/h1-3H,4-6H2
• InChI Key： TZFRNOOPDZWKMP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C(CCBr)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one (CAS No. 1803743-41-0) in Modern Chemical Research

3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one, identified by the chemical identifier CAS No. 1803743-41-0, is a highly versatile intermediate compound that has garnered significant attention in the field of pharmaceutical and organic synthesis. This compound, characterized by its bromo and chloro substituents on a phenyl ring coupled with a bromomethyl group, presents unique reactivity that makes it invaluable in the development of novel molecular architectures.

The structural motif of 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one encompasses both electrophilic and nucleophilic sites, facilitating diverse synthetic pathways. The presence of the bromomethyl group (–CH₂Br) on the phenyl ring enhances its participation in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many bioactive molecules. Concurrently, the chloro substituent at the ortho position relative to the bromomethyl group introduces additional modularity, allowing for further functionalization via nucleophilic aromatic substitution or metal-mediated reactions.

In recent years, this compound has been increasingly utilized in the synthesis of pharmacologically relevant scaffolds. For instance, researchers have leveraged its reactivity to develop inhibitors targeting enzyme families such as kinases and proteases. The combination of bromo and chloro functionalities provides a strategic handle for introducing diverse side chains or heterocycles, enabling the exploration of structure-activity relationships (SARs). A notable application has been its use in generating substituted benzodiazepines and related anxiolytics, where the phenyl core serves as a key pharmacophore.

The CAS No. 1803743-41-0 registry number underscores its specificity and ensures reproducibility in synthetic protocols. Its role in multi-step syntheses has been highlighted in several cutting-edge studies published in leading organic chemistry journals. For example, a recent report detailed its transformation into complex heterocyclic systems via palladium-catalyzed cyclizations, demonstrating its utility beyond simple electrophilic substitutions. This adaptability underscores why 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one remains a cornerstone in medicinal chemistry libraries.

Advances in computational chemistry have further enhanced the utility of this intermediate. Molecular modeling studies suggest that modifications around the phenyl ring can fine-tune electronic properties, influencing binding affinity to biological targets. This has spurred interest in developing derivatives with optimized solubility and metabolic stability, aligning with current trends toward drug-like properties (ADME). The ability to rapidly screen analogs using high-throughput virtual screening (HTVS) has made compounds like 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one indispensable for high-throughput drug discovery initiatives.

The synthesis of 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one itself is an intriguing challenge due to the delicate balance between regioselectivity and functional group compatibility. Modern synthetic strategies often employ directed ortho-metalation or metal-halogen exchange techniques to achieve regioisomer purity. Recent innovations have focused on greener methodologies, utilizing photochemical activation or catalytic systems that minimize waste while maintaining high yields—a critical consideration for industrial-scale applications.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-6-chlorophenyl)propan-1-one (CAS No. 1803743-41-0) exemplifies how well-designed intermediates can drive progress across multiple domains of chemical research. Its unique structural features enable access to structurally diverse libraries essential for drug discovery, while ongoing methodological advancements continue to expand its synthetic potential. As our understanding of molecular interactions deepens, compounds like this will remain pivotal in shaping the next generation of therapeutic agents.